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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the nuclear decay

properties of Polonium-215 (²¹⁵Po), a short-lived alpha- and beta-emitting radionuclide. This

document summarizes its half-life and decay modes, presents detailed experimental

methodologies for their determination, and includes visualizations of its decay pathway and a

representative experimental workflow.

Core Properties of Polonium-215
Polonium-215 is a radioactive isotope of polonium with a very short half-life. It is a naturally

occurring isotope found in the decay chain of Uranium-235 (also known as the Actinium series).

[1][2] Its primary mode of decay is through the emission of an alpha particle, transitioning to a

stable isotope of lead. A minor fraction of Polonium-215 decays via beta emission.

Quantitative Decay Data
The key quantitative data for the decay of Polonium-215 are summarized in the table below for

easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1235883?utm_src=pdf-interest
https://www.benchchem.com/product/b1235883?utm_src=pdf-body
https://www.benchchem.com/product/b1235883?utm_src=pdf-body
https://www.benchchem.com/product/b1235883?utm_src=pdf-body
https://physicsopenlab.org/2025/02/09/alpha-spectroscopy-techniques/
https://www.osti.gov/servlets/purl/2560430
https://www.benchchem.com/product/b1235883?utm_src=pdf-body
https://www.benchchem.com/product/b1235883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Uncertainty

Half-life (T½) 1.781 ms ± 0.004 ms

Decay Constant (λ) 389.19 s⁻¹

Primary Decay Mode Alpha (α) Decay

   Daughter Nuclide Lead-211 (²¹¹Pb)

   Branching Ratio 99.99977% ± 0.00002%

   Decay Energy 7.5263 MeV ± 0.0008 MeV

Secondary Decay Mode Beta (β⁻) Decay

   Daughter Nuclide Astatine-215 (²¹⁵At)

   Branching Ratio 0.00023% ± 0.00002%

   Decay Energy 0.714 MeV ± 0.007 MeV

Sources:[3][4][5][6][7]

Decay Pathway of Polonium-215
Polonium-215 primarily undergoes alpha decay, emitting an alpha particle (a helium nucleus)

to become Lead-211. A significantly less probable decay pathway is beta-minus decay, where a

neutron is converted into a proton, emitting an electron and an antineutrino, to become

Astatine-215.

Polonium-215 (²¹⁵Po)
Half-life: 1.781 ms

Lead-211 (²¹¹Pb)

α decay (99.99977%)

Astatine-215 (²¹⁵At)

β⁻ decay (0.00023%)
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Decay scheme of Polonium-215.

Experimental Determination of Half-life and Decay
Mode
The extremely short half-life of Polonium-215 necessitates specialized experimental

techniques for its measurement and characterization. The delayed coincidence method is a

primary technique for determining such short half-lives, while alpha and beta spectroscopy are

used to identify and quantify the decay products and branching ratios.

Experimental Protocol: Delayed Coincidence Method for
Half-life Measurement
The half-life of Polonium-215 can be measured by detecting the sequential alpha emissions

from its parent nuclide (Radon-219) and its own decay.

Source Preparation: A source containing a parent nuclide that decays to Polonium-215,

such as Radon-219 (²¹⁹Rn), is prepared. Radon-219 decays via alpha emission to

Polonium-215.

Detector Setup: Two alpha detectors are positioned to measure the alpha particles emitted

from the source. A fast-timing electronic setup is crucial.

Coincidence Counting: The detection of an alpha particle from the decay of ²¹⁹Rn (Eα ≈ 6.82

MeV) serves as the "start" signal. The subsequent detection of an alpha particle from the

decay of ²¹⁵Po (Eα ≈ 7.39 MeV) provides the "stop" signal.

Time-to-Amplitude Conversion (TAC): The time interval between the "start" and "stop"

signals is measured using a Time-to-Amplitude Converter (TAC). The TAC generates an

output pulse with an amplitude proportional to the time difference.

Multichannel Analysis (MCA): The output of the TAC is fed into a Multichannel Analyzer

(MCA) to build a time spectrum. This spectrum represents the distribution of time intervals

between the two decay events.

Data Analysis: The resulting time spectrum will show an exponential decay curve. By fitting

this curve, the decay constant (λ) and subsequently the half-life (T½ = ln(2)/λ) of Polonium-
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215 can be determined.

Experimental Workflow: Half-life Measurement
The following diagram illustrates the generalized workflow for determining the half-life of a

short-lived isotope like Polonium-215 using the delayed coincidence method.

Experimental Setup

Signal Processing Data Analysis

Radioactive Source (e.g., ²¹⁹Rn)

α Detector 1 Start Signal

α Detector 2 Stop Signal

Start Stop Time-to-Amplitude Converter (TAC) Amplitude Signal Input Multichannel Analyzer (MCA) Time Spectrum Time Spectrum Exponential Fit Half-life (T½)

Click to download full resolution via product page

Workflow for half-life measurement.

Experimental Protocol: Decay Mode and Branching
Ratio Determination

Alpha Spectroscopy:

A silicon surface barrier detector or a similar high-resolution alpha spectrometer is used.

The source containing Polonium-215 is placed in a vacuum chamber to minimize energy

loss of the alpha particles in the air.

The energy spectrum of the emitted alpha particles is recorded. The distinct peak

corresponding to the alpha decay of Polonium-215 allows for its identification and

quantification. The area under the peak is proportional to the activity of the alpha decay

branch.

Beta Spectroscopy:
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A plastic scintillator or a semiconductor detector optimized for beta particle detection is

used.

To reduce background noise, coincidence measurements with gamma-ray detectors can

be employed if the beta decay is followed by gamma emission.

The energy spectrum of the emitted beta particles is recorded. The continuous energy

spectrum is characteristic of beta decay.

Branching Ratio Calculation:

The branching ratio is the fraction of decays that proceed through a specific decay mode.

By comparing the integrated counts in the alpha peak (from alpha spectroscopy) and the

beta spectrum (from beta spectroscopy) over the same time period, and correcting for

detector efficiencies, the relative probabilities of alpha and beta decay can be determined.

Due to the extremely low probability of beta decay for Polonium-215, this measurement

requires a highly sensitive detection system and careful background subtraction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Nuclear Properties of
Polonium-215]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1235883#polonium-215-half-life-and-decay-mode]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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